Cas no 13278-67-6 (3-amino-1-(4-methylphenyl)thiourea)
13278-67-6 structure
Product Name:3-amino-1-(4-methylphenyl)thiourea
CAS No:13278-67-6
MF:C8H11N3S
MW:181.258039712906
MDL:MFCD00041302
CID:86900
PubChem ID:737132
Update Time:2025-08-05
3-amino-1-(4-methylphenyl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- N-(p-Tolyl)hydrazinecarbothioamide
- 4-(4-Methylphenyl)-3-thiosemicarbazide
- 4-(p-Tolyl)-3-thiosemicarbazide
- 1-amino-3-(4-methylphenyl)thiourea
- 4-(p-tolyl)thiosemicarbazide
- 4-METHYLPHENYLTHIOSEMICARBAZIDE
- N-(4-METHYLPHENYL)HYDRAZINECARBOTHIOAMIDE
- N1-(4-METHYLPHENYL)HYDRAZINE-1-CARBOTHIOAMIDE
- AKOS BBS-00000507
- 4-(4-METHYLPHENYL)-3-THIOSEMICARBAZIDE, 98+%
- 3-amino-1-(4-methylphenyl)thiourea
- A888257
- AB01316809-02
- FS-4371
- SCHEMBL455272
- EN300-03714
- N-p-tolylhydrazinecarbothioamide
- CHEMBL3286605
- IEAWRKQVDLFINI-UHFFFAOYSA-N
- Hydrazinecarbothioamide,N-(4-methylphenyl)-
- Hydrazinecarbothioamide, N-(4-methylphenyl)-
- MFCD00041302
- 13278-67-6
- DTXSID10353170
- F3334-0810
- Hydrazinecarbothioamide,N-methyl-N-phenyl-
- FT-0682059
- AKOS000268247
- NCGC00320087-01
- FT-0619101
- 4-p- Tolylthiosemicarbazid
- 4-(4-Methylphenyl)-3-thiosemicarbazide; 4-(p-Tolyl)-3-thiosemicarbazide
- BDBM50019775
- FT-0619099
- Z56813496
- E77919
- BBL036335
- 1-Amino-3-(p-tolyl)thiourea
- ALBB-002829
- STK500342
- DB-042135
-
- MDL： MFCD00041302
- Inchi： 1S/C8H11N3S/c1-6-2-4-7(5-3-6)10-8(12)11-9/h2-5H,9H2,1H3,(H2,10,11,12)
- InChI Key： IEAWRKQVDLFINI-UHFFFAOYSA-N
- SMILES： S=C(NN)NC1C=CC(C)=CC=1
- BRN： 879741
Computed Properties
- Exact Mass: 181.06700
- Monoisotopic Mass: 181.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.27
- Melting Point: 135 °C
- Boiling Point: 302.7 ºC at 760 mmHg
- Flash Point: 136.8 ºC
- Refractive Index: 1.72
- PSA: 82.17000
- LogP: 2.31930
- Solubility: Not determined
3-amino-1-(4-methylphenyl)thiourea Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H300
-
Warning Statement：
P264,P270,P301
P310,P321,P405,P501A - Hazardous Material transportation number：2811
- Hazard Category Code： 25
- Safety Instruction： S22-S36/37-S45
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R25
- Packing Group：II
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：II
3-amino-1-(4-methylphenyl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-NR175-1g |
4-(4-Methylphenyl)-3-thiosemicarbazide |
13278-67-6 | 98% | 1g |
￥176.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-NR175-5g |
4-(4-Methylphenyl)-3-thiosemicarbazide |
13278-67-6 | 98% | 5g |
￥472.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M140431-5g |
3-amino-1-(4-methylphenyl)thiourea |
13278-67-6 | ≥98% | 5g |
¥258.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M140431-25g |
3-amino-1-(4-methylphenyl)thiourea |
13278-67-6 | ≥98% | 25g |
¥926.90 | 2023-09-02 | |
| Ambeed | A758758-5g |
N-(p-Tolyl)hydrazinecarbothioamide |
13278-67-6 | 98% | 5g |
$36.0 | 2025-02-21 | |
| TRC | M354348-5mg |
4-(4-Methylphenyl)-3-thiosemicarbazide |
13278-67-6 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M354348-10mg |
4-(4-Methylphenyl)-3-thiosemicarbazide |
13278-67-6 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M354348-50mg |
4-(4-Methylphenyl)-3-thiosemicarbazide |
13278-67-6 | 50mg |
$ 80.00 | 2022-06-03 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L11268-5g |
4-(4-Methylphenyl)-3-thiosemicarbazide, 98+% |
13278-67-6 | 98+% | 5g |
￥2053.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L11268-25g |
4-(4-Methylphenyl)-3-thiosemicarbazide, 98+% |
13278-67-6 | 98+% | 25g |
￥8590.00 | 2023-02-25 |
3-amino-1-(4-methylphenyl)thiourea Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
13278-67-6 (3-amino-1-(4-methylphenyl)thiourea) Related Products
- 2740-93-4(Thiourea,N-methyl-N'-(4-methylphenyl)-)
- 622-52-6((4-methylphenyl)thiourea)
- 109509-79-7(Hydrazinecarbothioamide,N-[4-(1,1-dimethylethyl)phenyl]-)
- 66298-09-7(4-(2,4-Dimethylphenyl)-3-thiosemicarbazide)
- 2209-25-8(1,2-Hydrazinedicarbothioamide,N1,N2-bis(4-methylphenyl)-)
- 1145-66-0(Thiourea,N-(4-methylphenyl)-N'-phenyl-)
- 614-10-8(4-(2-Methylphenyl)-3-thiosemicarbazide)
- 5351-69-9(3-amino-1-phenylthiourea)
- 93693-01-7(4-(4-Ethylphenyl)-3-thiosemicarbazide)
- 97480-60-9(3,5-Dimethylphenylthiourea)
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